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Compound of Interest

Compound Name:

2,2'-Azobis(2-Sulphonato-4,1-

phenylene)vinylene(3-sulphonato-

4,1-phenylene)bis2H-naphtho1,2-

dtriazole-5-sulphonate (sodium

salt)

CAS No.: 12222-60-5

Cat. No.: B082802

Get Quote

Spectroscopic Profile of Direct Yellow 106: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Yellow 106, also known by its Colour Index name C.I. 40300, is a stilbene-based azo

dye.[1][2] Such dyes are of significant interest due to their wide applications in the textile

industry for dyeing cellulosic fibers like cotton and viscose.[1][2] The spectroscopic properties

of these dyes, particularly their interaction with ultraviolet and visible light, are fundamental to

understanding their color, stability, and potential applications in various scientific and industrial

fields. This technical guide provides an in-depth overview of the available spectroscopic data

for Direct Yellow 106, focusing on its UV-Visible and fluorescence characteristics. Due to a lack
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of specific published data for this particular dye, this guide also presents data from structurally

similar compounds and outlines detailed experimental protocols for its characterization.

Spectroscopic Data
UV-Visible Absorption Spectroscopy
Quantitative UV-Visible absorption data for Direct Yellow 106 is not extensively available in the

public domain. However, based on the spectroscopic properties of structurally related stilbene-

based azo dyes and other direct yellow dyes, the following estimations can be made.

Parameter Value (Estimated) Source/Analogy

Maximum Absorption

Wavelength (λmax)
458 - 470 nm

Based on newly synthesized

symmetrical disazo direct dyes

derived from 4,4'-

diaminostilbene-2,2'-

disulphonic acid.[3]

Appearance in Solution Deep Yellow
Soluble in water, producing a

deep yellow solution.[1]

It is important to note that the absorption maximum of a dye can be influenced by factors such

as the solvent, pH, and the presence of other substances. For instance, the color of Direct

Yellow 106 is noted to change slightly in the presence of copper ions and darken with iron ions.

[1]

Fluorescence Spectroscopy
Specific fluorescence data for Direct Yellow 106, including excitation and emission maxima,

quantum yield, and fluorescence lifetime, are not readily found in the surveyed literature.

However, stilbene derivatives are known to be fluorescent, and some stilbene-based azo dyes

exhibit fluorescence.[4][5] Therefore, it is plausible that Direct Yellow 106 possesses

fluorescent properties. A general experimental protocol for determining these properties is

provided below.

Experimental Protocols
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The following are detailed methodologies for the spectroscopic analysis of Direct Yellow 106,

based on established protocols for similar dyes.[6][7][8][9][10]

UV-Visible Absorption Spectroscopy Protocol
Sample Preparation:

Prepare a stock solution of Direct Yellow 106 in deionized water or an appropriate buffer.

Direct dyes are typically measured in a neutral solution.[6]

Perform serial dilutions to obtain a concentration that results in an absorbance reading

within the linear range of the spectrophotometer (typically between 0.1 and 1.0).

Instrumentation and Measurement:

Use a calibrated UV-Visible spectrophotometer.

Record a baseline spectrum using a cuvette filled with the same solvent/buffer used for the

sample (the "blank").

Measure the absorbance spectrum of the Direct Yellow 106 solution over a wavelength

range of at least 300-700 nm.

Identify the wavelength of maximum absorbance (λmax).

Fluorescence Spectroscopy Protocol
Sample Preparation:

Prepare a dilute solution of Direct Yellow 106 in a suitable solvent. The concentration

should be low enough to avoid inner filter effects.

Instrumentation and Measurement:

Use a calibrated spectrofluorometer.

Excitation Spectrum: Set the emission monochromator to the expected emission

maximum (a wavelength longer than the absorption maximum) and scan a range of
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excitation wavelengths.

Emission Spectrum: Set the excitation monochromator to the wavelength of maximum

excitation (determined from the excitation spectrum) and scan a range of emission

wavelengths.

Measure the fluorescence quantum yield relative to a known standard (e.g., quinine

sulfate).

For fluorescence lifetime measurements, a time-correlated single-photon counting

(TCSPC) system is typically used.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

characterization of a dye such as Direct Yellow 106.
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Workflow for Spectroscopic Analysis of Direct Yellow 106

Sample Preparation

UV-Vis Spectroscopy Fluorescence Spectroscopy
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Prepare Stock Solution

Perform Serial Dilutions

Calibrate Spectrophotometer Calibrate Spectrofluorometer

Measure Blank

Measure Sample Absorbance

Determine λmax

Tabulate Spectroscopic Data

Measure Excitation Spectrum Measure Emission Spectrum

Determine Excitation/Emission Maxima

Measure Quantum Yield Measure Fluorescence Lifetime

Generate Technical Report

Document Experimental Protocols

Click to download full resolution via product page

Caption: A logical workflow for the spectroscopic characterization of Direct Yellow 106.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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